Cas no 1261467-22-4 (2-(2-Amino-3-fluorobenzoyl)pyridine)

2-(2-Amino-3-fluorobenzoyl)pyridine is a fluorinated aromatic compound featuring a benzoylpyridine scaffold with an amino substituent at the ortho position relative to the fluorine atom. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both amino and fluorine groups enhances its reactivity in cross-coupling reactions and facilitates further functionalization. Its rigid pyridine core contributes to stability, while the fluorine atom can influence binding affinity in bioactive molecules. This compound is particularly useful in the synthesis of heterocyclic derivatives and as a building block for drug discovery targeting CNS and antimicrobial applications.

2-(2-Amino-3-fluorobenzoyl)pyridine structure

1261467-22-4 structure

Product Name:2-(2-Amino-3-fluorobenzoyl)pyridine

CAS No:1261467-22-4

MF:C₁₂H₉FN₂O

MW:216.211066007614

CID:4928937

Update Time:2025-10-28

2-(2-Amino-3-fluorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(2-Amino-3-fluorobenzoyl)pyridine
- Inchi： 1S/C12H9FN2O/c13-9-5-3-4-8(11(9)14)12(16)10-6-1-2-7-15-10/h1-7H,14H2
- InChI Key： JGQLIJVPGKUBHH-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(C2C=CC=CN=2)=O)=C1N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 259
XLogP3: 1.9
Topological Polar Surface Area: 56

2-(2-Amino-3-fluorobenzoyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022005229-250mg	2-(2-Amino-3-fluorobenzoyl)pyridine	1261467-22-4	97%	250mg	$748.00	2023-09-03
Alichem	A022005229-500mg	2-(2-Amino-3-fluorobenzoyl)pyridine	1261467-22-4	97%	500mg	$940.80	2023-09-03
Alichem	A022005229-1g	2-(2-Amino-3-fluorobenzoyl)pyridine	1261467-22-4	97%	1g	$1680.00	2023-09-03

2-(2-Amino-3-fluorobenzoyl)pyridine Related Literature

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2. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
3. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

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5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

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Additional information on 2-(2-Amino-3-fluorobenzoyl)pyridine

Compound CAS No. 1261467-22-4: 2-(2-Amino-3-fluorobenzoyl)pyridine

The compound with CAS No. 1261467-22-4, commonly referred to as 2-(2-Amino-3-fluorobenzoyl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an amino-fluorobenzoyl group, making it a versatile building block for various applications.

Structural Features and Synthesis: The molecule's structure consists of a pyridine ring fused with a benzene ring, where the benzene ring is substituted with an amino group at the 2-position and a fluorine atom at the 3-position. This substitution pattern imparts unique electronic properties to the molecule, enhancing its reactivity and versatility in chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups.

Pharmacological Applications: One of the most promising areas of research for 2-(2-Amino-3-fluorobenzoyl)pyridine is its potential as a pharmacological agent. Studies have shown that this compound exhibits selective binding to certain receptors, making it a candidate for drug development in treating conditions such as inflammation and neurodegenerative diseases. Researchers have also explored its ability to modulate enzyme activity, further highlighting its therapeutic potential.

Material Science Applications: Beyond pharmacology, CAS No. 1261467-22-4 has found applications in material science, particularly in the development of advanced materials for electronic devices. Its aromatic structure and functional groups make it an ideal candidate for use in organic semiconductors and sensors. Recent studies have demonstrated its ability to enhance the performance of organic field-effect transistors (OFETs), paving the way for next-generation electronic devices.

Sustainability and Green Chemistry: In line with the growing emphasis on sustainability, researchers have investigated eco-friendly methods for synthesizing 2-(2-Amino-3-fluorobenzoyl)pyridine. These methods often involve the use of renewable resources and energy-efficient processes, reducing the environmental footprint of its production. Such approaches align with the principles of green chemistry and underscore the compound's role in promoting sustainable chemical practices.

In conclusion, CAS No. 1261467-22-4 (2-(2-Amino-3-fluorobenzoyl)pyridine) is a multifaceted compound with vast potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.